2-(6-Chloro-3-methylpyridin-2-yl)acetic acid

• IUPAC Name: 2-(6-chloro-3-methylpyridin-2-yl)acetic acid
• InChI: InChI=1S/C8H8ClNO2/c1-5-2-3-7(9)10-6(5)4-8(11)12/h2-3H,4H2,1H3,(H,11,12)
• InChI Key: LFEYKSRXGZULQM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(C=C1)Cl)CC(=O)O
• Molecular Formula: C8H8ClNO2
• Molecular Weight: 185.61 g/mol

Description

“2-(6-Chloro-3-methylpyridin-2-yl)acetic acid” is a chemical compound with the molecular formula C8H8ClNO2. It has a molecular weight of 185.61. The IUPAC name for this compound is (6-chloro-3-methyl-2-pyridinyl)acetic acid.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C8H8ClNO2/c1-5-2-3-7(9)10-6(5)4-8(11)12/h2-3H,4H2,1H3,(H,11,12). This code provides a specific representation of the molecule’s structure.

Physical And Chemical Properties Analysis

The boiling point of “this compound” is predicted to be 334.1±37.0 °C. The compound has a predicted density of 1.341±0.06 g/cm3. The pKa value is predicted to be 3.77±0.10.

Scientific Research Applications

Chemical Synthesis

2-(6-Chloro-3-methylpyridin-2-yl)acetic acid and its derivatives have been utilized in the synthesis of various chemical compounds. For example, the synthesis of 1,3,4-oxadiazoles from 2-chloropyridine-5-acetic acid has been described, highlighting the utility of chloropyridine-acetic acid derivatives in creating compounds with potential insecticidal activity (Holla et al., 2004). Additionally, the development of a two-stage process for synthesizing 6-methylpyrazine-2-yl-amines from commercially available materials, involving the synthesis of (6-chloro-pyrazin-2-yl)-acetic acid, demonstrates the role of chloropyridine-acetic acids in efficient chemical synthesis routes (Colbon et al., 2008).

Crystallography and Material Science

The study of the crystal structure of fluroxypyr, a pyridine herbicide, has provided insights into the intermolecular interactions and three-dimensional network formation in the crystalline state, which can be relevant for understanding the properties of compounds related to this compound (Park et al., 2016).

Heterocyclic Chemistry

Research on the synthesis and characterization of new heterocyclic compounds containing 1,3-oxazepine derivatives from 6-methyl 2-thiouracil, starting with reactions involving chloroacete, highlights the role of chloropyridine-acetic acid derivatives in creating biologically active heterocyclic compounds (Mohammad et al., 2017).

Coordination Chemistry

The study of copper(II) complexes with N-(6-methylpyridin-2-yl)acetamide ligands has shed light on the steric effects and coordination geometries influenced by substituents like those in this compound, providing valuable information for the field of coordination chemistry (Smolentsev, 2017).

Safety and Hazards

The safety and hazards of “2-(6-Chloro-3-methylpyridin-2-yl)acetic acid” are not specified in the available data. For detailed safety information, it’s recommended to refer to the Material Safety Data Sheet (MSDS) provided by the manufacturer.

Mechanism of Action

Target of Action

The primary targets of 2-(6-Chloro-3-methylpyridin-2-yl)acetic acid are currently unknown. This compound is a relatively new chemical entity and research is ongoing to identify its specific targets and their roles in biological systems .

Mode of Action

Like other acetic acid derivatives, it may interact with its targets by donating a proton (h+), which can lead to changes in the target’s function .

Pharmacokinetics

As an acetic acid derivative, it is expected to be well-absorbed in the gastrointestinal tract, widely distributed in the body, metabolized in the liver, and excreted in the urine .

Action Environment

The action, efficacy, and stability of this compound can be influenced by various environmental factors such as pH, temperature, and the presence of other chemicals. For instance, its stability is best maintained in an inert atmosphere at a temperature of 2-8°C .